(S)-4-trifluoromethyl-indan-1-ol

• IUPAC Name: (1S)-4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C10H9F3O/c11-10(12,13)8-3-1-2-7-6(8)4-5-9(7)14/h1-3,9,14H,4-5H2/t9-/m0/s1
• InChI Key: WYRONQVMJMJUKG-VIFPVBQESA-N
• Canonical SMILES: C1CC2=C(C1O)C=CC=C2C(F)(F)F
• Isomeric SMILES: C1CC2=C([C@H]1O)C=CC=C2C(F)(F)F
• Molecular Formula: C10H9F3O
• Molecular Weight: 202.17 g/mol

Description

(S)-4-trifluoromethyl-indan-1-ol, also known as TFMI, is a chiral alcohol that has been widely studied due to its potential applications in medicinal chemistry. TFMI is a versatile compound that can be used as a building block for the synthesis of various biologically active molecules.

Scientific Research Applications

(S)-4-trifluoromethyl-indan-1-ol has been used in various scientific research applications, including drug discovery and development, asymmetric synthesis, and chiral separation. (S)-4-trifluoromethyl-indan-1-ol has been used as a building block for the synthesis of various biologically active molecules, such as antiviral and anticancer agents.

Mechanism of Action

The mechanism of action of (S)-4-trifluoromethyl-indan-1-ol is not well understood, but it is believed to act as a chiral auxiliary in asymmetric synthesis reactions. (S)-4-trifluoromethyl-indan-1-ol can also interact with biological targets, such as enzymes and receptors, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
(S)-4-trifluoromethyl-indan-1-ol has been shown to have various biochemical and physiological effects, including inhibition of HIV-1 integrase, inhibition of acetylcholinesterase, and activation of peroxisome proliferator-activated receptor gamma. (S)-4-trifluoromethyl-indan-1-ol has also been shown to have anticancer and antiviral properties.

Advantages and Limitations for Lab Experiments

(S)-4-trifluoromethyl-indan-1-ol has several advantages for lab experiments, including high enantiomeric purity, versatility, and ease of synthesis. However, (S)-4-trifluoromethyl-indan-1-ol can be expensive and difficult to obtain in large quantities, which can be a limitation for some experiments.

Future Directions

There are several future directions for research on (S)-4-trifluoromethyl-indan-1-ol, including the development of new synthetic methods, the exploration of its biological activity, and the identification of new applications in medicinal chemistry. (S)-4-trifluoromethyl-indan-1-ol has the potential to be a valuable tool in drug discovery and development, as well as in the synthesis of chiral molecules with biological activity.
In conclusion, (S)-4-trifluoromethyl-indan-1-ol is a versatile compound with potential applications in medicinal chemistry. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. (S)-4-trifluoromethyl-indan-1-ol is an exciting area of research that has the potential to lead to the development of new drugs and the synthesis of biologically active molecules.

Synthesis Methods

(S)-4-trifluoromethyl-indan-1-ol can be synthesized using a variety of methods, including asymmetric synthesis and resolution of racemic mixtures. One of the most commonly used methods is the asymmetric reduction of 4-trifluoromethyl-indan-1-one using chiral catalysts such as BINAP or DIOP. This method yields (S)-4-trifluoromethyl-indan-1-ol with high enantiomeric purity.